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Compound of Interest

Compound Name:
4-Methoxy-6-nitro-1,3-

benzodioxole

CAS No.: 51068-95-2

Cat. No.: B3269469

Get Quote

(3,4-Dimethoxyphenyl)acetone is an aromatic ketone that serves as a versatile building block in

organic synthesis.[1] Its structure is characterized by a phenyl ring substituted with two

methoxy groups at the 3 and 4 positions and an acetone functional group.[1] The presence of

these specific functional groups dictates its chemical behavior and utility. The methoxy groups,

for instance, are electron-donating, which can influence the reactivity of the aromatic ring, while

the ketone moiety is a site for numerous chemical transformations.[1]

A summary of its key identifiers is presented below.
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Identifier Value

CAS Registry Number 776-99-8[2]

IUPAC Name 1-(3,4-Dimethoxyphenyl)propan-2-one[3][4]

Synonyms

(3,4-Dimethoxyphenyl)acetone, Veratone,

Veratryl acetone, 3,4-Dimethoxybenzyl methyl

ketone[1][2][3][5]

Molecular Formula C₁₁H₁₄O₃[6][7]

Molecular Weight 194.23 g/mol [6][8]

InChI
InChI=1S/C11H14O3/c1-8(12)6-9-4-5-10(13-

2)11(7-9)14-3/h4-5,7H,6H2,1-3H3[2][3]

SMILES O(C)C1=C(OC)C=C(CC(C)=O)C=C1[1]

The two-dimensional representation of the molecular structure is illustrated in the following

diagram.
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Reduction
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Caption: Generalized synthesis workflow for CAS 776-99-8.

Causality in Synthesis:
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Condensation: This initial step is crucial for forming the carbon-carbon bond that extends the

side chain from the aromatic ring, setting the stage for the propanone structure.

Reduction: The subsequent reduction of the intermediate (e.g., a nitrostyrene derivative) is

the key transformation that converts the functional group into the desired ketone, yielding the

final product.

Chemical Reactivity
The reactivity of (3,4-Dimethoxyphenyl)acetone is dominated by its ketone functional group.

This makes it a prime candidate for reactions such as:

Reductive Amination: To produce various amine derivatives, a common strategy in

pharmaceutical synthesis.

Condensation Reactions: Further building of molecular complexity.

Oxidation/Reduction: Modifying the ketone as required for a target molecule.

Applications in Pharmaceutical Development
The principal application of (3,4-Dimethoxyphenyl)acetone is its role as a key starting material

in the synthesis of α-Methyldopa, an important antihypertensive drug. [1][4]The structure of

(3,4-Dimethoxyphenyl)acetone contains the core carbon framework and the specific aromatic

substitution pattern required to construct the more complex drug molecule.

(3,4-Dimethoxyphenyl)acetone
(Key Intermediate)

Multi-Step
Chemical Transformation

(e.g., Strecker synthesis or similar route)

α-Methyldopa
(Antihypertensive API)
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Caption: Role as an intermediate in active pharmaceutical ingredient (API) synthesis.

This utility highlights the importance of (3,4-Dimethoxyphenyl)acetone in the pharmaceutical

supply chain, where the purity and consistent supply of such intermediates are critical for drug

manufacturing. [4]

Protocol for Analytical Characterization: GC-MS
To ensure the purity and identity of (3,4-Dimethoxyphenyl)acetone, a robust analytical method

is required. Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for this

purpose, providing both separation and structural identification.

Objective: To confirm the identity and assess the purity of a sample of (3,4-

Dimethoxyphenyl)acetone.

Methodology:

Sample Preparation:

Prepare a 1 mg/mL stock solution of the sample in a high-purity solvent such as ethyl

acetate or dichloromethane. The choice of solvent is critical to ensure complete dissolution

and compatibility with the GC inlet.

Perform a serial dilution to a final concentration of approximately 10-50 µg/mL. This

concentration is optimal for avoiding detector saturation while ensuring a strong signal-to-

noise ratio.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 8890 GC or equivalent.

Mass Spectrometer: Agilent 5977B MSD or equivalent.

GC Column: A mid-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm x 0.25

µm), is chosen for its excellent resolving power for a wide range of aromatic compounds.
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Injection: 1 µL of the prepared sample is injected in split mode (e.g., 50:1 split ratio) to

prevent column overloading.

Inlet Temperature: 250 °C. This temperature ensures rapid and complete volatilization of

the analyte without thermal degradation.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: Increase at 15 °C/min to 280 °C.

Final hold: Hold at 280 °C for 5 minutes. This program is designed to provide good

separation from potential impurities and ensure the target analyte elutes with a sharp,

symmetrical peak.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: 40-400 m/z. This mass range covers the molecular ion and expected

fragmentation patterns.

Data Analysis (Self-Validation):

Identity Confirmation: The retention time of the major peak in the sample chromatogram

must match that of a certified reference standard. The acquired mass spectrum must also

match the library spectrum (e.g., NIST) and show the expected molecular ion peak (m/z

194) and characteristic fragment ions.

Purity Assessment: Purity is determined by calculating the area percentage of the main

peak relative to the total area of all peaks in the chromatogram. A purity of >97% is often
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required for use in synthesis. [9]

Safety and Handling
(3,4-Dimethoxyphenyl)acetone is an industrial chemical and must be handled with appropriate

care. [1]

Hazards: May cause skin, eye, and respiratory tract irritation (Risk Statement R36/37). [4]*

Precautions: Handle in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid contact with skin

and eyes (Safety Statement S24/25). [4]* Storage: Store in a tightly sealed container in a

cool, dry place away from incompatible substances like strong oxidizing agents. [4][5]

Conclusion
(3,4-Dimethoxyphenyl)acetone, CAS 776-99-8, is a well-characterized aromatic ketone with a

molecular formula of C₁₁H₁₄O₃ and a molecular weight of 194.23 g/mol . Its molecular structure

is fundamental to its role as a high-value intermediate in the synthesis of pharmaceuticals,

most notably methyldopa. A thorough understanding of its physicochemical properties,

synthetic routes, and analytical profiles is essential for its effective and safe utilization in

research and commercial drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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